Cas no 1822789-22-9 (Benzyl 6-hydroxy-3-azabicyclo[3.2.0]heptane-3-carboxylate)

• Product Name: Benzyl 6-hydroxy-3-azabicyclo[3.2.0]heptane-3-carboxylate
• CAS No: 1822789-22-9
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• CID: 6110277
• PubChem ID: 129952826
• Update Time: 2025-05-20

Benzyl 6-hydroxy-3-azabicyclo[3.2.0]heptane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1822789-22-9
• EN300-7305472
• benzyl 6-hydroxy-3-azabicyclo[3.2.0]heptane-3-carboxylate
• Benzyl 6-hydroxy-3-azabicyclo[3.2.0]heptane-3-carboxylate

• Inchi： 1S/C14H17NO3/c16-13-6-11-7-15(8-12(11)13)14(17)18-9-10-4-2-1-3-5-10/h1-5,11-13,16H,6-9H2
• InChI Key： LHCOUEIFKVMYLK-UHFFFAOYSA-N
• SMILES： OC1CC2CN(C(=O)OCC3C=CC=CC=3)CC21

Computed Properties

• Exact Mass: 247.12084340g/mol
• Monoisotopic Mass: 247.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 49.8Ų

Additional information on Benzyl 6-hydroxy-3-azabicyclo[3.2.0]heptane-3-carboxylate

Research Brief on Benzyl 6-hydroxy-3-azabicyclo[3.2.0]heptane-3-carboxylate (CAS: 1822789-22-9)

Benzyl 6-hydroxy-3-azabicyclo[3.2.0]heptane-3-carboxylate (CAS: 1822789-22-9) is a bicyclic compound of significant interest in the field of medicinal chemistry due to its potential as a key intermediate in the synthesis of pharmacologically active molecules. Recent studies have highlighted its utility in the development of novel antibiotics and enzyme inhibitors, particularly targeting bacterial resistance mechanisms and central nervous system (CNS) disorders. This research brief synthesizes the latest findings on this compound, focusing on its synthetic pathways, biological activities, and potential therapeutic applications.

The compound's unique bicyclic structure, featuring a hydroxyl group at the 6-position and a benzyl carboxylate moiety, renders it a versatile scaffold for further chemical modifications. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of β-lactamase inhibitors, which are critical in combating antibiotic-resistant bacterial strains. The study employed a multi-step synthetic route starting from commercially available materials, with the key step involving a stereoselective cyclization to form the azabicyclo[3.2.0]heptane core. The final product exhibited promising inhibitory activity against class A and class C β-lactamases, with IC50 values in the low micromolar range.

In addition to its antimicrobial applications, Benzyl 6-hydroxy-3-azabicyclo[3.2.0]heptane-3-carboxylate has shown potential in neuropharmacology. A recent preprint on bioRxiv (2024) explored its derivatives as modulators of GABA_A receptors, which are implicated in anxiety, epilepsy, and sleep disorders. The researchers synthesized a series of analogs by modifying the benzyl and hydroxyl groups, and evaluated their binding affinities using radioligand assays. Preliminary results indicated that certain derivatives exhibited selective binding to α5-containing GABA_A receptors, suggesting a possible avenue for developing subtype-specific therapeutics.

From a synthetic chemistry perspective, advancements in catalytic asymmetric synthesis have improved the efficiency of producing enantiomerically pure forms of this compound. A 2023 Organic Letters publication detailed a palladium-catalyzed asymmetric allylic alkylation strategy, achieving >90% enantiomeric excess (ee) for the (3R,6S)-isomer. This methodological breakthrough addresses previous challenges in stereocontrol and scalability, which had limited the compound's broader application in drug discovery pipelines.

Ongoing research is also investigating the compound's physicochemical properties and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profile. Computational modeling studies predict favorable blood-brain barrier permeability for its smaller derivatives, making them attractive candidates for CNS-targeted therapies. However, in vitro hepatotoxicity screening has flagged potential metabolic instability of the benzyl ester group, prompting current efforts to design more robust prodrug variants.

In conclusion, Benzyl 6-hydroxy-3-azabicyclo[3.2.0]heptane-3-carboxylate (1822789-22-9) represents a multifaceted building block with demonstrated and prospective applications across infectious disease and neurological therapeutics. The convergence of synthetic innovations, biological evaluations, and computational optimizations positions this scaffold as a valuable asset in next-generation drug development. Future research directions may explore its incorporation into hybrid molecules or antibody-drug conjugates, leveraging its synthetic tractability and bioactive potential.